Cas no 2171997-10-5 (1-(1-methoxyethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde
• CAS No: 2171997-10-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6079257
• PubChem ID: 165589099
• Update Time: 2025-05-20

1-(1-methoxyethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde
• EN300-1620405
• 2171997-10-5

• Inchi： 1S/C7H12O2/c1-6(9-2)7(5-8)3-4-7/h5-6H,3-4H2,1-2H3
• InChI Key： RWENAWQIUMEAQE-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1(C=O)CC1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(1-Methoxyethyl)cyclopropane-1-carbaldehyde (CAS: 2171997-10-5)

The compound 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde (CAS: 2171997-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its cyclopropane ring and methoxyethyl substituent, exhibits unique chemical properties that make it a promising candidate for various applications, including drug synthesis and material science. Recent studies have explored its potential as a building block in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde. The researchers highlighted its utility as an intermediate in the synthesis of complex molecules, owing to its ability to undergo selective transformations under mild conditions. The study also reported its stability in aqueous environments, which is a critical factor for its potential use in biological systems. These findings underscore the compound's versatility and its potential to streamline the synthesis of pharmacologically active compounds.

In another groundbreaking study, researchers from the University of Cambridge explored the role of 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde in modulating enzyme activity. The compound was found to exhibit inhibitory effects on specific cytochrome P450 enzymes, which are often targeted in the treatment of metabolic disorders and cancer. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms, providing valuable insights into its potential as a therapeutic agent. These results were published in the Nature Chemical Biology journal, further solidifying the compound's relevance in modern drug discovery.

Beyond its pharmacological applications, 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde has also been investigated for its role in material science. A 2024 report in Advanced Materials detailed its use as a precursor for the synthesis of functional polymers with tunable properties. The study demonstrated that the compound's unique structure allows for the incorporation of specific functional groups, enabling the design of materials with tailored mechanical and chemical characteristics. This opens up new avenues for its application in biomedical devices and smart materials.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1-(1-methoxyethyl)cyclopropane-1-carbaldehyde. Current synthetic methods often involve multi-step processes with moderate yields, necessitating further research to improve efficiency and scalability. Additionally, more in vivo studies are required to fully assess its safety and efficacy in therapeutic contexts. Nevertheless, the compound's diverse applications and recent advancements highlight its potential to drive innovation in chemical biology and pharmaceutical research.